Cas no 61125-03-9 (Propanoic acid, 3-imino-3-methoxy-, ethyl ester, hydrochloride)

Propanoic acid, 3-imino-3-methoxy-, ethyl ester, hydrochloride structure
61125-03-9 structure
Product Name:Propanoic acid, 3-imino-3-methoxy-, ethyl ester, hydrochloride
CAS No:61125-03-9
MF:C6H12ClNO3
MW:181.617381095886
CID:491277
PubChem ID:12367134
Update Time:2025-04-19

Propanoic acid, 3-imino-3-methoxy-, ethyl ester, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 3-imino-3-methoxy-, ethyl ester, hydrochloride
    • ethyl 3-imino-3-methoxypropanoate,hydrochloride
    • HIRHZXIWOYOYIP-UHFFFAOYSA-N
    • SCHEMBL10467391
    • DTXSID20494583
    • 3-methoxy-3-imino propanoic acid ethyl ester hydrochloride
    • Ethyl 3-imino-3-methoxypropanoate--hydrogen chloride (1/1)
    • 61125-03-9
    • Inchi: 1S/C6H11NO3.ClH/c1-3-10-6(8)4-5(7)9-2;/h7H,3-4H2,1-2H3;1H
    • InChI Key: HIRHZXIWOYOYIP-UHFFFAOYSA-N
    • SMILES: Cl.O(C(CC(=N)OC)=O)CC

Computed Properties

  • Exact Mass: 181.05066
  • Monoisotopic Mass: 181.0505709g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 133
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.4Ų

Experimental Properties

  • PSA: 59.38
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